Cas no 2035008-37-6 ((2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide)

(2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide is a synthetic organic compound featuring a triazolopyridazine core linked to a methyl-3-phenylprop-2-enamide moiety. Its structural design incorporates a methoxy group at the 6-position of the pyridazine ring, enhancing electronic properties and potential binding affinity. The conjugated (2E)-alkene configuration contributes to molecular rigidity, which may improve selectivity in biological interactions. This compound is of interest in medicinal chemistry due to its heterocyclic framework, often associated with pharmacological activity. Its well-defined stereochemistry and functional group arrangement make it a valuable intermediate for further derivatization or structure-activity relationship studies in drug discovery.
(2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide structure
2035008-37-6 structure
Product Name:(2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide
CAS No:2035008-37-6
MF:C17H17N5O2
MW:323.349182844162
CID:5554303
Update Time:2025-10-29

(2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • OAXGJHPQWSJMLU-ZRDIBKRKSA-N
    • (2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide
    • Inchi: 1S/C17H17N5O2/c1-12(10-13-6-4-3-5-7-13)17(23)18-11-15-20-19-14-8-9-16(24-2)21-22(14)15/h3-10H,11H2,1-2H3,(H,18,23)
    • InChI Key: OAXGJHPQWSJMLU-UHFFFAOYSA-N
    • SMILES: C(NCC1N2C(=NN=1)C=CC(OC)=N2)(=O)C(C)=CC1=CC=CC=C1

(2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide Pricemore >>

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Additional information on (2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide

Chemical Compound CAS No 2035008-37-6: (2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide

The compound with CAS No 2035008-37-6, named as (2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amides and features a complex heterocyclic structure that includes a triazolopyridazine ring system. The presence of the methoxy group at position 6 of the triazolopyridazine ring suggests that this compound may exhibit unique electronic properties and reactivity compared to its analogs.

The structure of this compound is characterized by a conjugated system involving the triazolopyridazine moiety and the enamide group. This conjugation can significantly influence the molecule's stability, electronic properties, and interactions with other molecules. Recent studies have shown that such conjugated systems are often key to achieving desired pharmacokinetic profiles in drug candidates. For instance, the enamide group can act as a hydrogen bond donor or acceptor, which is crucial for drug-receptor interactions.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The triazolopyridazine ring system is known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent research has focused on modifying such heterocyclic systems to enhance their bioavailability and efficacy. For example, substituting the methoxy group with other electron-donating or withdrawing groups could potentially modulate the compound's activity against specific targets.

In terms of synthesis, this compound likely involves a multi-step process that includes the formation of the triazolopyridazine ring followed by functionalization to introduce the enamide group. The synthesis pathway may involve techniques such as nucleophilic aromatic substitution or coupling reactions. Researchers have reported successful syntheses of similar compounds using microwave-assisted synthesis or catalytic methods, which could be adapted for this compound.

The pharmacokinetic profile of this compound is another area of interest. Given its structural complexity and the presence of polar groups like the methoxy and enamide functionalities, it is anticipated that this compound may have good solubility in biological fluids. However, further studies are required to confirm its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like CAS No 2035008-37-6 without extensive experimental work. For example, molecular docking studies can provide insights into how this compound interacts with potential therapeutic targets at the molecular level. Such studies could help identify whether this compound has potential as an inhibitor for specific enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

In conclusion, (2E)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-methyl-3-phenylprop-2-enamide represents a promising candidate for further exploration in medicinal chemistry. Its unique structure and potential biological activities make it a valuable addition to the arsenal of compounds being investigated for therapeutic applications. As research progresses, it is expected that this compound will contribute significantly to our understanding of how heterocyclic systems can be optimized for drug development.

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